Cas no 2824986-67-4 (methyl (3R)-3-amino-4-(4-chlorophenyl)butanoate hydrochloride)

• Product Name: methyl (3R)-3-amino-4-(4-chlorophenyl)butanoate hydrochloride
• CAS No: 2824986-67-4
• MF: C₁₁H₁₅Cl₂NO₂
• MW: 264.148301362991
• CID: 6008837
• PubChem ID: 165800029
• Update Time: 2025-06-08

methyl (3R)-3-amino-4-(4-chlorophenyl)butanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-amino-4-(4-chlorophenyl)butanoate hydrochloride
• EN300-37459426
• 2824986-67-4

• Inchi： 1S/C11H14ClNO2.ClH/c1-15-11(14)7-10(13)6-8-2-4-9(12)5-3-8;/h2-5,10H,6-7,13H2,1H3;1H/t10-;/m1./s1
• InChI Key： ADTVJESKHUZDRU-HNCPQSOCSA-N
• SMILES： ClC1C=CC(=CC=1)C[C@H](CC(=O)OC)N.Cl

Computed Properties

• Exact Mass: 263.0479841g/mol
• Monoisotopic Mass: 263.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (3R)-3-amino-4-(4-chlorophenyl)butanoate hydrochloride

Introduction to Methyl (3R)-3-amino-4-(4-chlorophenyl)butanoate Hydrochloride (CAS No. 2824986-67-4)

Methyl (3R)-3-amino-4-(4-chlorophenyl)butanoate hydrochloride, a compound with the chemical identifier CAS No. 2824986-67-4, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for various therapeutic interventions.

The structure of methyl (3R)-3-amino-4-(4-chlorophenyl)butanoate hydrochloride features a chiral center at the 3-position of the butanoate backbone, which is critical for its pharmacological activity. The presence of the (3R) configuration ensures specific stereochemical interactions with biological targets, influencing its efficacy and selectivity. Additionally, the 4-chlorophenyl group introduces a hydrophobic moiety that can enhance binding affinity to certain receptors.

In recent years, there has been growing interest in the development of novel molecules that can modulate neurological and inflammatory pathways. Methyl (3R)-3-amino-4-(4-chlorophenyl)butanoate hydrochloride has been studied for its potential role in addressing conditions such as neurodegenerative diseases and chronic inflammation. Preliminary studies suggest that this compound may interact with neurotransmitter systems, potentially offering therapeutic benefits in disorders like Alzheimer's disease and rheumatoid arthritis.

The hydrochloride form of this compound is particularly advantageous in pharmaceutical formulations due to its improved solubility in water. This property facilitates better absorption and distribution within the body, enhancing its pharmacokinetic profile. Researchers have leveraged this characteristic to develop more effective drug delivery systems, ensuring sustained release and targeted action.

One of the most compelling aspects of methyl (3R)-3-amino-4-(4-chlorophenyl)butanoate hydrochloride is its potential as a lead compound for further drug design. By modifying its structure, scientists can explore analogs with enhanced potency and reduced side effects. The chiral center and the 4-chlorophenyl group provide multiple sites for chemical modification, allowing for tailored pharmacological properties.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of this compound. Molecular docking studies have revealed that methyl (3R)-3-amino-4-(4-chlorophenyl)butanoate hydrochloride can bind to specific protein targets with high affinity. These findings have guided the optimization of the molecule to improve its binding interactions and therapeutic efficacy.

The compound's potential applications extend beyond neurological and inflammatory disorders. It has shown promise in preclinical models for treating metabolic syndromes and cardiovascular diseases. The ability of this molecule to modulate multiple biological pathways makes it a versatile candidate for multifaceted therapeutic approaches.

In conclusion, methyl (3R)-3-amino-4-(4-chlorophenyl)butanoate hydrochloride is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, improved solubility, and interactions with biological targets make it a valuable asset in the development of new drugs. As research continues to uncover its therapeutic benefits, this compound is poised to play a crucial role in addressing various medical conditions.